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Compound of Interest

Compound Name: hACC2-IN-1

CAS No.: 192323-14-1

Cat. No.: B15575764

Get Quote

Disclaimer: The compound "hACC2-IN-1" is not referenced in the currently available scientific

literature. The following application notes and protocols are a synthesis of data from published

in vivo studies of other Acetyl-CoA Carboxylase 2 (ACC2) inhibitors and are intended to serve

as a representative guide. Researchers should conduct their own dose-finding and toxicology

studies for any new chemical entity.

Introduction
Acetyl-CoA Carboxylase (ACC) is a critical enzyme in the regulation of fatty acid metabolism. It

exists in two isoforms, ACC1 and ACC2. ACC2 is localized to the outer mitochondrial

membrane and its primary role is to produce malonyl-CoA, a potent inhibitor of carnitine

palmitoyltransferase 1 (CPT1). CPT1 is the rate-limiting enzyme for the transport of long-chain

fatty acids into the mitochondria for β-oxidation. By inhibiting ACC2, the production of malonyl-

CoA is decreased, leading to the relief of CPT1 inhibition and a subsequent increase in fatty

acid oxidation. This mechanism makes ACC2 an attractive therapeutic target for metabolic

diseases such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).
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These application notes provide an overview of the in vivo administration and dosage of

representative ACC2 inhibitors based on preclinical studies in rodent models.

Data Presentation: In Vivo Dosage and
Administration of Representative ACC Inhibitors
The following tables summarize the dosage and administration details for several ACC

inhibitors used in in vivo studies. These compounds are presented as examples due to the lack

of public information on "hACC2-IN-1".

Table 1: Summary of In Vivo Dosing Regimens for Various ACC Inhibitors in Rodent Models
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Compound
Name

Animal
Model

Dosage
Range

Administrat
ion Route

Study
Duration

Key
Findings

PP-7a

C57BL/6J

Mice (High-

Fat Diet-

Induced

Obesity)

15, 45, or 75

mg/kg

Not specified,

likely oral

gavage

4 weeks

Reduced

body weight

gain,

improved

glucose

tolerance,

decreased

hepatic lipid

accumulation.

[1][2]

MK-4074

KKAy Mice

(Obesity and

Type 2

Diabetes)

0.3 - 100

mg/kg
Oral Gavage

Single dose

to 4 weeks

Dose-

dependent

decrease in

de novo

lipogenesis,

increased

plasma

ketones.[3][4]

GS-0976

(Firsocostat)

Sprague-

Dawley Rats

(Diet-Induced

Obesity)

10 mg/kg/day Oral Gavage 6 to 21 days

Reduced

hepatic de

novo

lipogenesis

and steatosis,

improved

insulin

sensitivity.[5]

[6][7]

TLC-3595

Atgl KO Mice

(Cardiac

Dysfunction)

Not specified

in preclinical

literature

Oral Not specified

Improved

cardiac

function and

survival.[8]
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(S)-9c

db/db Mice

(Type 2

Diabetes)

10 and 30

mg/kg
Oral Gavage 70 days

Improved

glucose

tolerance,

lowered

prandial

glucose and

HbA1c.[9]

Table 2: Summary of Preclinical Pharmacokinetic Parameters for Select ACC Inhibitors

Compoun
d Name

Animal
Model

Dose Cmax Tmax AUC
Half-life
(t½)

MK-4074 KKAy Mice
30 mg/kg

(oral)

Not

specified

Not

specified

Not

specified

Not

specified

GS-0976

(Firsocosta

t)

Healthy

Subjects

(Human)

20 mg

(oral)

Not

specified

Not

specified

Not

specified

14-18

hours

TLC-3595

Healthy

Subjects

(Human)

Not

specified

Not

specified

Not

specified

Not

specified

Supports

once-daily

oral

administrati

on

PF-

05221304

Healthy

Subjects

(Human)

Repeated

doses

Dose-

proportiona

l

Not

specified

Dose-

proportiona

l

14-18

hours

Note: Preclinical pharmacokinetic data in rodent models is limited in the public domain for many

of these compounds. The data for GS-0976, TLC-3595, and PF-05221304 are from human

Phase 1 studies but provide an indication of their kinetic properties.

Experimental Protocols
The following are representative protocols for the in vivo administration of an ACC2 inhibitor

based on methodologies from published studies.
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Protocol 1: Oral Gavage Administration in a Diet-
Induced Obesity Mouse Model
Objective: To assess the in vivo efficacy of an ACC2 inhibitor on metabolic parameters in a diet-

induced obesity mouse model.

Materials:

ACC2 inhibitor compound

Vehicle (e.g., 0.5% methylcellulose in sterile water)

C57BL/6J mice

High-fat diet (e.g., 60% kcal from fat)

Standard chow diet

Oral gavage needles (20-22 gauge, ball-tipped)

Animal balance

Glucose meter and test strips

Other necessary surgical and analytical equipment

Procedure:

Animal Model Induction:

Acclimate male C57BL/6J mice (6-8 weeks old) for one week.

Divide mice into a control group (standard chow diet) and a high-fat diet (HFD) group.

Feed the HFD group the high-fat diet for 8-16 weeks to induce obesity and insulin

resistance.

Compound Formulation:
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Prepare a suspension of the ACC2 inhibitor in the chosen vehicle at the desired

concentrations (e.g., 10, 30, and 100 mg/kg).

Ensure the formulation is homogenous before each administration.

Dosing Regimen:

After the diet induction period, randomly assign the HFD mice to vehicle or treatment

groups.

Administer the ACC2 inhibitor or vehicle via oral gavage once daily for the duration of the

study (e.g., 4-8 weeks).

Monitor body weight and food intake regularly.

Efficacy Assessments:

Glucose Tolerance Test (GTT): Perform a GTT at the end of the study. Fast mice

overnight, then administer a bolus of glucose (e.g., 2 g/kg) via oral gavage. Measure blood

glucose levels at 0, 15, 30, 60, 90, and 120 minutes post-glucose administration.

Tissue and Blood Collection: At the end of the study, euthanize the mice and collect blood

for analysis of plasma lipids (triglycerides, cholesterol) and other biomarkers. Harvest

tissues such as the liver and skeletal muscle for analysis of malonyl-CoA levels and gene

expression.

Hepatic Steatosis Assessment: Fix a portion of the liver in formalin for histological analysis

(H&E and Oil Red O staining) to assess lipid accumulation.

Protocol 2: Pharmacokinetic Study in Rats
Objective: To determine the pharmacokinetic profile of an ACC2 inhibitor following oral

administration in rats.

Materials:

ACC2 inhibitor compound
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Vehicle

Male Sprague-Dawley rats

Oral gavage needles

Blood collection supplies (e.g., EDTA tubes)

Centrifuge

Analytical equipment for drug quantification (e.g., LC-MS/MS)

Procedure:

Animal Preparation:

Fast rats overnight before dosing.

Dosing:

Administer a single dose of the ACC2 inhibitor via oral gavage at a predetermined

concentration.

Blood Sampling:

Collect blood samples from the tail vein or another appropriate site at multiple time points

post-dosing (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

Plasma Preparation:

Centrifuge the blood samples to separate the plasma.

Store the plasma samples at -80°C until analysis.

Bioanalysis:

Quantify the concentration of the ACC2 inhibitor in the plasma samples using a validated

analytical method (e.g., LC-MS/MS).
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Pharmacokinetic Analysis:

Calculate key pharmacokinetic parameters such as Cmax (maximum concentration),

Tmax (time to maximum concentration), AUC (area under the curve), and t½ (half-life)

using appropriate software.

Mandatory Visualizations
Signaling Pathway of ACC2 Inhibition
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Caption: Mechanism of action of an ACC2 inhibitor.
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Experimental Workflow for In Vivo Efficacy Study

Start:
Acclimatize Mice

Induce Obesity:
High-Fat Diet (8-16 weeks)

Randomize into Groups:
Vehicle & Treatment

Daily Dosing:
Oral Gavage (4-8 weeks)

Monitor:
Body Weight & Food Intake

Assess Efficacy:
Glucose Tolerance Test

Endpoint:
Tissue & Blood Collection

Analyze Data:
Metabolic Parameters & Histology
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Caption: Workflow for a typical in vivo efficacy study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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